Cas no 1228631-18-2 (tert-butyl 4-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate
• CAS No: 1228631-18-2
• MF: C₁₃H₂₀F₃NO₃
• MW: 295.298014640808
• MDL: MFCD16618526
• CID: 4563989
• PubChem ID: 49761154
• Update Time: 2025-05-22

tert-butyl 4-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-(3,3,3-TRIFLUORO-2-OXOPROPYL)PIPERIDINE-1-CARBOXYLATE
• P17550
• 1-Boc-4-(3,3,3-trifluoro-2-oxopropyl)piperidine
• t-Butyl 4-(3,3,3-trifluoro-2-oxopropyl)piperidine-1-carboxylate
• tert-butyl 4-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate
• PB39975
• MFCD16618526
• CS-W001743
• 1228631-18-2
• AKOS032946799
• AS-54140
• TERT-BUTYL4-(3,3,3-TRIFLUORO-2-OXOPROPYL)PIPERIDINE-1-CARBOXYLATE
• EN300-1879697

• MDL： MFCD16618526
• Inchi： 1S/C13H20F3NO3/c1-12(2,3)20-11(19)17-6-4-9(5-7-17)8-10(18)13(14,15)16/h9H,4-8H2,1-3H3
• InChI Key： NOISIVWXJWZBLE-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCN(C(=O)OC(C)(C)C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 295.13952799g/mol
• Monoisotopic Mass: 295.13952799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6

Additional information on tert-butyl 4-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate

tert-butyl 4-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate: A Comprehensive Overview

The compound CAS No. 1228631-18-2, commonly referred to as tert-butyl 4-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound has garnered attention due to its unique structural properties and potential utility in drug design and development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

Structurally, the compound features a piperidine ring substituted with a tert-butyl group at the 4-position and a trifluorinated propionyl group at the 1-position. The presence of the trifluoromethyl group introduces significant electronic effects, which can influence the compound's reactivity and bioavailability. This structure has been leveraged in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and receptor targeting.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of compounds like tert-butyl 4-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate with greater accuracy. By employing molecular docking studies and quantitative structure-activity relationship (QSAR) models, scientists have been able to identify potential binding sites on target proteins. These insights have paved the way for the design of more effective drug candidates with improved efficacy and reduced side effects.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The trifluoromethyl group imparts unique physical properties, such as enhanced thermal stability and resistance to chemical degradation. These characteristics make it a promising candidate for use in advanced polymer systems and high-performance materials.

The synthesis of CAS No. 1228631-18-2 involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Researchers have developed efficient methodologies to construct the piperidine ring system and introduce the trifluorinated substituent at the desired position. These synthetic strategies have been optimized to ensure high yields and purity, which are critical for downstream applications.

Furthermore, recent studies have focused on the stereochemical properties of this compound. The configuration of the substituents on the piperidine ring has been shown to significantly impact its biological activity. By employing asymmetric synthesis techniques, researchers have been able to produce enantiomerically pure samples, which are essential for studying stereo-specific interactions in biological systems.

In conclusion, tert-butyl 4-(3,3,3-trifluoro-2-oxo-propyl)piperidine-1-carboxylate represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique structure, combined with advancements in computational and synthetic chemistry, positions it as a valuable tool in both academic research and industrial development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of science and technology.